Cas no 1228829-54-6 (2-Methyl-4-nitrophenylboronic acid)

• Product Name: 2-Methyl-4-nitrophenylboronic acid
• CAS No: 1228829-54-6
• MF: C₇H₈BNO₄
• MW: 180.953722000122
• MDL: MFCD18383626
• CID: 1016519
• PubChem ID: 70699555
• Update Time: 2025-05-23

2-Methyl-4-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-4-NITROPHENYLBORONIC ACID
• (2-methyl-4-nitrophenyl)boronic acid
• FCH1190957
• OR361455
• SY223876
• Boronic acid, B-(2-methyl-4-nitrophenyl)-
• Z8677
• AKOS025293830
• CS-12722
• DTXSID10742681
• AC1062
• MFCD18383626
• CS-0130500
• 2-Methyl-4-nitrophenylboronicacid
• 1228829-54-6
• 2-Methyl-4-nitrophenylboronic acid

• MDL： MFCD18383626
• Inchi： 1S/C7H8BNO4/c1-5-4-6(9(12)13)2-3-7(5)8(10)11/h2-4,10-11H,1H3
• InChI Key： MTRNMFMWHXCMFQ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC(=CC=1C)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 181.05500
• Monoisotopic Mass: 181.0546379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• PSA: 86.28000
• LogP: 0.10620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-Methyl-4-nitrophenylboronic acid

Introduction to 2-Methyl-4-Nitrophenylboronic Acid (CAS No. 1228829-54-6)

2-Methyl-4-nitrophenylboronic acid, also known as CAS No. 1228829-54-6, is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which combines a boronic acid group with a methyl-substituted nitrophenyl moiety. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring makes it an intriguing subject for chemical reactivity studies and applications.

The synthesis of 2-methyl-4-nitrophenylboronic acid typically involves multi-step processes, often starting from readily available aromatic precursors. The introduction of the nitro group at the para position relative to the methyl group is a critical step, as it significantly influences the electronic properties of the molecule. Recent advancements in catalytic methods and selective oxidation techniques have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of chemical reactivity, 2-methyl-4-nitrophenylboronic acid exhibits remarkable versatility. It is widely used in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as a valuable boronic acid partner. This reactivity is attributed to the electron-withdrawing nitro group, which enhances the electrophilicity of the boron center, facilitating nucleophilic attack by aryl or alkenyl halides.

Recent studies have highlighted the potential of 2-methyl-4-nitrophenylboronic acid in drug discovery efforts. Its ability to act as a scaffold for constructing complex heterocyclic compounds has made it a valuable tool in medicinal chemistry. For instance, researchers have employed this compound to synthesize novel anti-inflammatory agents and anticancer drugs with improved bioavailability and efficacy.

Beyond its role in organic synthesis, 2-methyl-4-nitrophenylboronic acid has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent experiments have demonstrated its potential as a building block for creating high-performance organic field-effect transistors (OFETs) with tailored electronic characteristics.

The combination of its structural flexibility and functional diversity positions 2-methyl-4-nitrophenylboronic acid as a key intermediate in various chemical transformations. Its ability to participate in both nucleophilic and electrophilic reactions underscores its importance in modern organic synthesis.

In conclusion, 2-methyl-4-nitrophenylboronic acid, with its unique structure and diverse reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from drug discovery to materials science, making it an indispensable compound in the chemist's toolbox.